5-methyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(1-pyridin-4-yltriazol-4-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H12N6O2/c1-9-12(7-16-21-9)13(20)15-6-10-8-19(18-17-10)11-2-4-14-5-3-11/h2-5,7-8H,6H2,1H3,(H,15,20)
• InChI Key: QZCVYRZDJCUDPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C13H12N6O2
• Molecular Weight: 284.27 g/mol

Description

The compound “5-methyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)isoxazole-4-carboxamide” is a complex organic molecule that contains several different functional groups and rings, including an isoxazole ring, a 1,2,3-triazole ring, and a pyridine ring.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous as well as heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoxazole and 1,2,3-triazole rings would likely contribute to the rigidity of the molecule, while the pyridine ring could potentially participate in various interactions due to its aromaticity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the isoxazole, 1,2,3-triazole, and pyridine rings. These rings could potentially undergo various reactions such as substitutions, additions, or ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would depend on the specific arrangement and characteristics of its functional groups.

Scientific Research Applications

Synthesis and Scaffold Utility Research has demonstrated the utility of related isoxazole and pyrazole compounds as scaffolds for the synthesis of a wide array of functionalized molecules. For example, the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates provides a useful scaffold for generating highly functionalized 3-(pyridin-3-yl)isoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles (Ruano, Fajardo, & Martín, 2005). This research underlines the versatility of isoxazole-based compounds in synthesizing novel heterocyclic structures, which could extend to the synthesis and application of 5-methyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)isoxazole-4-carboxamide.

Antimicrobial and Antiviral Properties Studies on pyrazolopyridine and pyrazolopyrimidine derivatives have shown notable antimicrobial and antiviral activities. Pyrazolopyridines with a carboxamide group have demonstrated moderate to good activity against a range of Gram-negative and Gram-positive bacteria (Panda, Karmakar, & Jena, 2011). Additionally, novel pyrazolopyrimidines derivatives have been investigated for their anticancer and anti-5-lipoxygenase agents, showing promise in bioactive compound development (Rahmouni et al., 2016). These findings suggest that 5-methyl-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)isoxazole-4-carboxamide could potentially be explored for similar bioactivities, given its structural similarities.

Mechanism of Action

The mechanism of action of this compound is not known without specific context or application. It could potentially interact with various biological targets depending on its structure and functional groups.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given its complex structure, it could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.